Cas no 898779-79-8 (2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone)

2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone is a specialized organic compound featuring a dichlorinated propiophenone backbone substituted with a 3,4-dimethylphenyl group. This structure imparts unique reactivity and selectivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of chloro and dimethyl substituents enhances its utility in cross-coupling reactions and functional group transformations. Its well-defined molecular architecture ensures consistent performance in complex syntheses. The compound is typically characterized by high purity and stability under standard handling conditions, facilitating its use in precision applications. Proper storage and handling are recommended to maintain its integrity.
2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone structure
898779-79-8 structure
Product Name:2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
CAS No:898779-79-8
MF:C17H16Cl2O
MW:307.214343070984
CID:871527
PubChem ID:24726470
Update Time:2025-10-12

2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dichlorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
    • 2',5'-DICHLORO-3-(3,4-DIMETHYLPHENYL)PROPIOPHENONE
    • DTXSID60644863
    • MFCD03843856
    • 898779-79-8
    • AKOS016022305
    • 2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
    • MDL： MFCD03843856
    • Inchi： 1S/C17H16Cl2O/c1-11-3-4-13(9-12(11)2)5-8-17(20)15-10-14(18)6-7-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3
    • InChI Key： PPRWYHDOUIKJCH-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1C(CCC1=CC=C(C)C(C)=C1)=O)Cl

Computed Properties

  • Exact Mass: 306.05800
  • Monoisotopic Mass: 306.0578205g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.206
  • Boiling Point: 429.5°C at 760 mmHg
  • Flash Point: 181.3°C
  • Refractive Index: 1.58
  • PSA: 17.07000
  • LogP: 5.42570

2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D100780-250mg
2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-79-8
250mg
 $ 440.00 2022-06-06
TRC
D100780-500mg
2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-79-8
500mg
 $ 735.00 2022-06-06
Fluorochem
206612-5g
2',5'-dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-79-8 97%
5g
 ￡2025.00 2022-02-28
Fluorochem
206612-1g
2',5'-dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-79-8 97%
1g
 ￡540.00 2022-02-28
Fluorochem
206612-2g
2',5'-dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-79-8 97%
2g
 ￡1013.00 2022-02-28
A2B Chem LLC
AD05082-1g
2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-79-8 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AD05082-2g
2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-79-8 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AD05082-5g
2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-79-8 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1782993-1g
2',5'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
 898779-79-8 98%
1g
 ￥20196.00 2024-04-26

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